Cas no 106339-56-4 (31-Oxa-2,8,13,19,24,30-hexaazatritriacontanoic acid,30-acetyl-8,19-bis(acetyloxy)-9,12,20,23,32-pentaoxo-,1,1-dimethylethyl ester)

• Product Name: 31-Oxa-2,8,13,19,24,30-hexaazatritriacontanoic acid,30-acetyl-8,19-bis(acetyloxy)-9,12,20,23,32-pentaoxo-,1,1-dimethylethyl ester
• CAS No: 106339-56-4
• MF: C₃₆H₆₂N₆O₁₃
• MW: 786.909890651703
• CID: 1175665
• Update Time: 2024-08-05

31-Oxa-2,8,13,19,24,30-hexaazatritriacontanoic acid,30-acetyl-8,19-bis(acetyloxy)-9,12,20,23,32-pentaoxo-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 31-Oxa-2,8,13,19,24,30-hexaazatritriacontanoic acid,30-acetyl-8,19-bis(acetyloxy)-9,12,20,23,32-pentaoxo-,1,1-dimethylethyl ester
• 31-Oxa-2,8,13,19,24,30-hexaazatritriacontanoic acid,30-acetyl-8,19-bis(acetyloxy)-9,12,20,23,32-pentaoxo-,1,1-dimethylethyl e
• 31-Oxa-2,8,13,19,24,30-hexaazatritriacontanoic acid, 30-acetyl-8,19-bis(acetyloxy)-9,12,20,23,32-pentaoxo-, 1,1-dimethylethyl ester

• Inchi： 1S/C36H62N6O13/c1-27(43)40(53-28(2)44)24-14-8-11-21-37-31(47)17-19-33(49)41(54-29(3)45)25-15-9-12-22-38-32(48)18-20-34(50)42(55-30(4)46)26-16-10-13-23-39-35(51)52-36(5,6)7/h8-26H2,1-7H3,(H,37,47)(H,38,48)(H,39,51)
• InChI Key： ZZJWNRFCBACIKC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCCCN(OC(C)=O)C(=O)CCC(=O)NCCCCCN(OC(C)=O)C(=O)CCC(=O)NCCCCCN(C(C)=O)OC(=O)C

Computed Properties

• Exact Mass: 786.43776

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• PSA: 236.36
• pka: 12.88±0.46(Predicted)